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Compound of Interest

Compound Name: 2-Phenylnicotinic acid

Cat. No.: B1361065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for 2-
Phenylnicotinic acid (CAS RN: 33421-39-5). The information contained herein is intended for

qualified individuals in research and development settings. All users should be familiar with

standard laboratory safety practices and should consult the full Safety Data Sheet (SDS)

before handling this chemical.

Chemical Identification and Physical Properties
2-Phenylnicotinic acid, also known as 2-phenylpyridine-3-carboxylic acid, is a pyridine

derivative. Its properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₉NO₂ [1]

Molecular Weight 199.21 g/mol [1]

CAS Number 33421-39-5 [1][2][3]

Appearance
White to light yellow

powder/crystal
[2]

Melting Point 167.0 - 171.0 °C [2]

Boiling Point 357.3 ± 22.0 °C at 760 mmHg [3]

Solubility

No quantitative data available.

Generally, nicotinic acid

derivatives have limited

solubility in water.

Hazard Identification and GHS Classification
2-Phenylnicotinic acid is classified as a hazardous substance. The GHS classification is as

follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.[4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Signal Word: Warning

Pictogram:

GHS07: Exclamation Mark
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Toxicological Information
There is currently no publicly available quantitative toxicological data (e.g., LD50, LC50)

specific to 2-Phenylnicotinic acid. It is recommended to handle this compound with the

assumption of potential toxicity based on its hazard classification.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

4.1. Engineering Controls:

Work in a well-ventilated area, preferably in a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

4.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

4.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

4.4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.
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First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Small Spills:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Large Spills:

Evacuate the area.

Prevent further leakage or spillage if safe to do so.

Contact emergency services and the institutional safety office.

Experimental Protocols
While specific experimental protocols for the safety assessment of 2-Phenylnicotinic acid are

not publicly available, a general workflow for handling this type of compound in a research

setting is outlined below.
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General Workflow for Handling 2-Phenylnicotinic Acid

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Fume Hood

Weigh Compound

Dissolve/React

Decontaminate

Dispose Waste

Doff PPE

Click to download full resolution via product page

General Handling Workflow
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Hazard and Precautionary Relationships
The following diagram illustrates the logical flow from hazard identification to the necessary

precautionary actions for 2-Phenylnicotinic acid.

GHS Hazard and Precautionary Statement Relationships

Identified Hazards

Precautionary Statements

H315: Causes skin irritation

P264: Wash hands thoroughly after handling P280: Wear protective gloves/eye protectionP302+P352: IF ON SKIN: Wash with plenty of water

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse cautiously with water

H335: May cause respiratory irritation

P261: Avoid breathing dustP271: Use only outdoors or in a well-ventilated areaP304+P340: IF INHALED: Remove person to fresh air

P403+P233: Store in a well-ventilated placeP501: Dispose of contents/container to approved waste disposal plant

Click to download full resolution via product page

Hazard and Precautionary Logic

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). Users are responsible for conducting their own risk assessments and

implementing appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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